5-Fluoro-4-methyl-N-quinolin-5-ylpyridine-2-carboxamide
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Description
Quinolones are a type of antibiotic. Antibiotics kill or inhibit the growth of bacteria. One of the classes, called fluoroquinolones, was derived from quinolones by adding a fluorine atom . Fluoroquinolones detrimentally affect the function of two enzymes produced by bacteria, topoisomerase IV and DNA gyrase, so that bacteria can no longer manufacture or repair their own DNA .
Synthesis Analysis
The synthesis of quinoline derivatives has been a topic of interest in recent years . Various methods have been used, including cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations .Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various spectroscopic techniques, such as FT-IR, FT-Raman, UV–vis, and NMR . These techniques can provide detailed information about the geometric and vibrational properties of the molecule .Chemical Reactions Analysis
The rate constant of a chemical reaction can be related to temperature and activation energy of the chemical reaction using the Arrhenius equation . Titration is a common analytical technique used to determine the concentration of a substance in a sample .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by factors such as feedstock choice and pyrolysis temperature . These properties can be characterized using various techniques, including physicochemical analysis .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5-fluoro-4-methyl-N-quinolin-5-ylpyridine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O/c1-10-8-15(19-9-12(10)17)16(21)20-14-6-2-5-13-11(14)4-3-7-18-13/h2-9H,1H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFMCFCSWNSYDJQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1F)C(=O)NC2=CC=CC3=C2C=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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